Cas no 3108-07-4 (Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-)

• Product Name: Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-
• CAS No: 3108-07-4
• MF: C₈H₈F₈O
• MW: 272.135750770569
• MDL: MFCD00443218
• CID: 294830
• PubChem ID: 2779378
• Update Time: 2025-11-02

Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-
• Allyl 2,2,3,3,4,4,5,5-octafluoropentyl ether
• 1,1,2,2,3,3,4,4-octafluoro-5-prop-2-enoxypentane
• DTXSID80381425
• 5-(allyloxy)-1,1,2,2,3,3,4,4-octafluoropentane
• Allyl 2,2,3,3,4,4,5,5-octafluoropentylether
• 3108-07-4
• Allyl 1H,1H,5H-octafluoropentyl ether
• HIXXYZPZBSOJHD-UHFFFAOYSA-N
• MFCD00443218
• SCHEMBL12929803
• FT-0676775
• Pentane, 1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-
• AKOS007930727
• 2,2,3,3,4,4,5,5-OCTAFLUORO-6-OXA-8-NONENE
• 1,1,2,2,3,3,4,4-octafluoro-5-(prop-2-en-1-yloxy)pentane

• MDL： MFCD00443218
• Inchi： 1S/C8H8F8O/c1-2-3-17-4-6(11,12)8(15,16)7(13,14)5(9)10/h2,5H,1,3-4H2
• InChI Key： HIXXYZPZBSOJHD-UHFFFAOYSA-N
• SMILES： FC(C(C(F)F)(F)F)(C(COCC=C)(F)F)F

Computed Properties

• Exact Mass: 272.04500
• Monoisotopic Mass: 272.04474017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.36000

Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-

Comprehensive Overview of Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)- (CAS No. 3108-07-4)

Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-, with the CAS number 3108-07-4, is a fluorinated organic compound that has garnered significant attention in both industrial and research applications. This compound belongs to the family of fluorinated alkanes, which are known for their unique chemical properties, including high thermal stability, low surface energy, and resistance to chemical degradation. The presence of eight fluorine atoms and an allyl ether group in its structure makes it a versatile intermediate in the synthesis of advanced materials.

One of the most intriguing aspects of 3108-07-4 is its potential role in the development of green chemistry solutions. As industries increasingly focus on sustainability, fluorinated compounds like this are being explored for their ability to reduce environmental impact. For instance, their use in low-global-warming-potential (GWP) refrigerants and non-stick coatings aligns with global efforts to phase out harmful substances. Researchers are also investigating its application in bio-compatible materials, where its inert nature could be beneficial.

The compound's allyl ether functional group opens doors to polymerization reactions, making it a candidate for high-performance polymers. These polymers are sought after in industries such as aerospace, electronics, and medical devices due to their durability and resistance to extreme conditions. Additionally, the octafluoro segment contributes to its hydrophobic properties, which are valuable in water-repellent coatings and microfluidic devices.

In the context of user-searched queries, many professionals are curious about the synthetic pathways for 3108-07-4 and its safety profile. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential due to its fluorinated nature. Common questions also revolve around its commercial availability and cost-effectiveness, as fluorinated compounds can be expensive to produce at scale.

Another trending topic is the integration of AI-driven discovery in optimizing the use of Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)-. Machine learning models are being employed to predict its behavior in novel applications, such as energy storage systems or catalysis. This aligns with the broader shift toward digital chemistry, where computational tools accelerate material innovation.

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In summary, Pentane,1,1,2,2,3,3,4,4-octafluoro-5-(2-propen-1-yloxy)- is a compound with multifaceted applications, from sustainable technologies to advanced materials. Its unique structure and properties position it as a valuable asset in modern chemistry, while ongoing research continues to uncover new possibilities. As industries evolve, the demand for such innovative compounds is expected to rise, making it a focal point for future developments.